Cas no 1007487-02-6 (3-[1-(Propan-2-yl)-1H-pyrazol-4-yl]propan-1-ol)
1007487-02-6 structure
Product Name:3-[1-(Propan-2-yl)-1H-pyrazol-4-yl]propan-1-ol
CAS No:1007487-02-6
MF:C9H16N2O
MW:168.236142158508
CID:5045110
PubChem ID:23006059
Update Time:2023-08-25
3-[1-(Propan-2-yl)-1H-pyrazol-4-yl]propan-1-ol Chemical and Physical Properties
Names and Identifiers
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- 3-[1-(propan-2-yl)-1H-pyrazol-4-yl]propan-1-ol
- 3-(1-propan-2-ylpyrazol-4-yl)propan-1-ol
- 3-(1-Isopropyl-1H-pyrazol-4-yl)propan-1-ol
- 3-[1-(Propan-2-yl)-1H-pyrazol-4-yl]propan-1-ol
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- Inchi: 1S/C9H16N2O/c1-8(2)11-7-9(6-10-11)4-3-5-12/h6-8,12H,3-5H2,1-2H3
- InChI Key: KFTJPXLSARCPNN-UHFFFAOYSA-N
- SMILES: OCCCC1C=NN(C=1)C(C)C
Computed Properties
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 12
- Rotatable Bond Count: 4
- Complexity: 128
- XLogP3: 0.9
- Topological Polar Surface Area: 38
3-[1-(Propan-2-yl)-1H-pyrazol-4-yl]propan-1-ol Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| TRC | P223476-100mg |
3-[1-(Propan-2-yl)-1h-pyrazol-4-yl]propan-1-ol |
1007487-02-6 | 100mg |
$ 135.00 | 2022-06-03 | ||
| TRC | P223476-500mg |
3-[1-(Propan-2-yl)-1h-pyrazol-4-yl]propan-1-ol |
1007487-02-6 | 500mg |
$ 500.00 | 2022-06-03 | ||
| TRC | P223476-1g |
3-[1-(Propan-2-yl)-1h-pyrazol-4-yl]propan-1-ol |
1007487-02-6 | 1g |
$ 775.00 | 2022-06-03 | ||
| Enamine | EN300-1217818-0.05g |
3-[1-(propan-2-yl)-1H-pyrazol-4-yl]propan-1-ol |
1007487-02-6 | 0.05g |
$972.0 | 2023-07-10 | ||
| Enamine | EN300-1217818-0.1g |
3-[1-(propan-2-yl)-1H-pyrazol-4-yl]propan-1-ol |
1007487-02-6 | 0.1g |
$1019.0 | 2023-07-10 | ||
| Enamine | EN300-1217818-0.25g |
3-[1-(propan-2-yl)-1H-pyrazol-4-yl]propan-1-ol |
1007487-02-6 | 0.25g |
$1065.0 | 2023-07-10 | ||
| Enamine | EN300-1217818-0.5g |
3-[1-(propan-2-yl)-1H-pyrazol-4-yl]propan-1-ol |
1007487-02-6 | 0.5g |
$1111.0 | 2023-07-10 | ||
| Enamine | EN300-1217818-1.0g |
3-[1-(propan-2-yl)-1H-pyrazol-4-yl]propan-1-ol |
1007487-02-6 | 1.0g |
$1157.0 | 2023-07-10 | ||
| Enamine | EN300-1217818-2.5g |
3-[1-(propan-2-yl)-1H-pyrazol-4-yl]propan-1-ol |
1007487-02-6 | 2.5g |
$2268.0 | 2023-07-10 | ||
| Enamine | EN300-1217818-5.0g |
3-[1-(propan-2-yl)-1H-pyrazol-4-yl]propan-1-ol |
1007487-02-6 | 5.0g |
$3355.0 | 2023-07-10 |
3-[1-(Propan-2-yl)-1H-pyrazol-4-yl]propan-1-ol Related Literature
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2. An investigation of the electrochemical delithiation process of carbon coated α-Fe2O3nanoparticlesAdrian Brandt,Florian Winter,Sebastian Klamor,Frank Berkemeier,Jatinkumar Rana,Rainer Pöttgen,Andrea Balducci J. Mater. Chem. A, 2013,1, 11229-11236
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Dhamodaran Manikandan,S. Amirthapandian,I. S. Zhidkov,A. I. Kukharenko,S. O. Cholakh,Ramaswamy Murugan Phys. Chem. Chem. Phys., 2018,20, 6500-6514
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Yang Xu,Min Wang,Donghui Wei,Rongqiang Tian,Zheng Duan,François Mathey Dalton Trans., 2019,48, 5523-5526
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Marta Liras,Isabel Quijada-Garrido,Marta Palacios-Cuesta,Sonia Muñoz-Durieux,Olga García Polym. Chem., 2014,5, 433-442
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